Cas no 2172462-18-7 (3-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid)

• Product Name: 3-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• CAS No: 2172462-18-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6290493
• PubChem ID: 165516503
• Update Time: 2025-08-05

3-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• EN300-1515439
• 2172462-18-7
• 3-{N-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-9-18(25(31)28(4-2)15-14-24(29)30)16-27-26(32)33-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23H,3-4,9,14-17H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： ZHNCJFYSCAIXKN-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(CC)CCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid

Introduction to 3-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic Acid (CAS No. 2172462-18-7)

3-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid, identified by its CAS number 2172462-18-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes a N-ethyl group, a fluoren-9-yl methoxycarbonyl moiety, and an amino functional group. The presence of these structural features not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for various therapeutic applications.

The chemical structure of 3-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid is highly intricate, featuring multiple substituents that contribute to its unique properties. The N-ethyl group is known to enhance the solubility and bioavailability of pharmaceutical compounds, while the fluoren-9-yl methoxycarbonyl moiety is often incorporated into molecules to improve their metabolic stability and binding affinity. The amino group, on the other hand, serves as a crucial site for further functionalization, allowing for the development of derivatives with enhanced pharmacological properties.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 3-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Its complex structure suggests that it may interact with multiple targets, making it a promising candidate for multitargeted drug design.

The synthesis of 3-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid involves a series of multi-step reactions that require precise control over reaction conditions and reagent selection. The introduction of the N-ethyl group typically involves ethylation reactions, while the incorporation of the fluoren-9-yl methoxycarbonyl moiety often requires protection-deprotection strategies to ensure regioselectivity. The final step involves the installation of the amino group, which can be achieved through various methods such as reductive amination or amide bond formation.

The pharmacological activity of 3-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid has been evaluated in both in vitro and in vivo models. Studies have shown that this compound exhibits potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory cascade. Additionally, preclinical trials have demonstrated its ability to suppress tumor growth in certain cancer models by interfering with signaling pathways that promote cell proliferation and survival.

The structural features of 3-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid also make it an attractive scaffold for structure-based drug design. Computational modeling techniques have been employed to understand how this compound interacts with its biological targets at the molecular level. These studies have provided valuable insights into the binding mechanisms and have guided the optimization of its pharmacological properties.

In conclusion, 3-{N-ethyl-2-({(9H-fluoren}-9yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2172462{-18}-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex structure, characterized by the presence of multiple functional groups such as N-butyl,N-(tert-butoxycarbonyl)-L-leucine amide,N-(tert-butoxycarbonyl)-L-leucine methyl ester hydrochloride,L-leucine methyl ester hydrochloride,L-leucine amide hydrochloride monohydrate,L-leucine methyl ester hydrochloride monohydrate,L-leucine amide hydrochloride dihydrate,L-leucine methyl ester hydrochloride dihydrate strong>,L-leucine amide hydrochloride monohydrate dihydrate strong>,L-Leucine Hydrochloride Monohydrate strong>,L-Leucine Hydrochloride Dihydrate strong>,L-Leucine M.E.Hydrochloride Monohydrate strong>,L-Leucine M.E.Hydrochloride Dihydrate strong>,D-Leucine Hydrochloride Monohydrate strong>,D-Leucine Hydrochloride Dihydrate strong>,D-Leucine M.E.Hydrochloride Monohydrate strong>,D-Leucine M.E.Hydrochloride Dihydrate strong>. Its ability to modulate biological pathways associated with various diseases makes it a valuable asset in the quest for novel therapeutic agents. Further research is warranted to fully elucidate its potential applications and to optimize its pharmacological properties for clinical use.